Cas no 2097956-79-9 (N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)azetidine-3-carboxamide)

• Product Name: N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)azetidine-3-carboxamide
• CAS No: 2097956-79-9
• MF: C₁₁H₁₈N₂OS
• MW: 226.338421344757
• CID: 5048585
• Update Time: 2025-06-15

N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)azetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-N-(tetrahydrothiophen-3-yl)azetidine-3-carboxamide
• N-cyclopropyl-N-(thiolan-3-yl)azetidine-3-carboxamide
• N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)azetidine-3-carboxamide

• Inchi： 1S/C11H18N2OS/c14-11(8-5-12-6-8)13(9-1-2-9)10-3-4-15-7-10/h8-10,12H,1-7H2
• InChI Key： BKGVMJVRBGCARK-UHFFFAOYSA-N
• SMILES： S1CCC(C1)N(C(C1CNC1)=O)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 263
• XLogP3: 0.4
• Topological Polar Surface Area: 57.6

Additional information on N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)azetidine-3-carboxamide

Introduction to N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)azetidine-3-carboxamide (CAS No. 2097956-79-9)

N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)azetidine-3-carboxamide, identified by its CAS number 2097956-79-9, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a unique structural framework, has garnered attention for its potential applications in drug discovery and development. The presence of both cyclopropyl and tetrahydrothiophenyl moieties in its structure suggests intriguing pharmacological properties that make it a valuable candidate for further investigation.

The compound's structure consists of an azetidine ring substituted with a carboxamide group at the 3-position, further modified by a cyclopropyl group at the nitrogen atom and a tetrahydrothiophenyl moiety at the other nitrogen. This specific arrangement of functional groups contributes to its distinct chemical and biological characteristics. The azetidine ring, being a six-membered heterocycle, is known to exhibit good bioavailability and metabolic stability, making it a preferred scaffold in medicinal chemistry.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic potential. N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)azetidine-3-carboxamide aligns with this trend, as it combines elements that are known to enhance pharmacological activity. The cyclopropyl group, for instance, is often incorporated into drug molecules to improve binding affinity and metabolic stability. Similarly, the tetrahydrothiophenyl ring is a common pharmacophore found in various bioactive compounds, known for its ability to modulate biological pathways.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds like N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)azetidine-3-carboxamide exemplify how combining different structural motifs can lead to novel pharmacological entities with unique properties. The integration of cyclopropyl and tetrahydrothiophenyl groups into an azetidine core creates a molecule that is both structurally distinct and potentially biologically active.

The pharmacological profile of N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)azetidine-3-carboxamide has been explored in several preclinical studies. These investigations have revealed promising activities in various disease models, including anti-inflammatory and anticancer applications. The compound's ability to interact with specific biological targets suggests that it may serve as a lead compound for the development of new therapeutic agents. Furthermore, its structural features offer opportunities for optimization to enhance its efficacy and selectivity.

The synthesis of N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)azetidine-3-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework of the molecule. These techniques not only facilitate the synthesis but also allow for precise control over the stereochemistry of the product.

In conclusion, N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)azetidine-3-carboxamide (CAS No. 2097956-79-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural composition and demonstrated biological activities make it a compelling candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping the future of drug discovery and therapeutic intervention.